Cas no 699-25-2 (3,5-diethyl pyridine)

• Product Name: 3,5-diethyl pyridine
• CAS No: 699-25-2
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 974416
• PubChem ID: 12201444
• Update Time: 2025-11-02

3,5-diethyl pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyl pyridine
• 3,5-Diaethylpyridin
• 3,5-Diethyl-pyridin
• 699-25-2
• A914803
• FT-0720418
• DTXSID40480226
• 3,5-diethylpyridine
• SAVPSRHNNQVBLW-UHFFFAOYSA-N
• AKOS006273589
• SCHEMBL240843

• MDL： N/A
• Inchi： 1S/C9H13N/c1-3-8-5-9(4-2)7-10-6-8/h5-7H,3-4H2,1-2H3
• InChI Key： SAVPSRHNNQVBLW-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1)CC)CC

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 80.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 2.20640

3,5-diethyl pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 3,5-diethyl pyridine

Exploring the Versatility of 3,5-Diethyl Pyridine (CAS No. 699-25-2): Properties, Applications, and Market Insights

3,5-Diethyl pyridine (CAS No. 699-25-2) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This heterocyclic aromatic compound, characterized by its two ethyl groups at the 3 and 5 positions of the pyridine ring, exhibits unique chemical properties that make it valuable across multiple sectors. In this comprehensive overview, we delve into the molecular structure, physicochemical characteristics, and diverse applications of 3,5-diethyl pyridine, while also exploring current market trends and future prospects.

The molecular formula of 3,5-diethyl pyridine is C9H13N, with a molecular weight of 135.21 g/mol. Its distinct structure contributes to several notable properties, including moderate polarity and good solubility in common organic solvents. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a characteristic pyridine-like odor. Researchers have particularly focused on its electronic properties, as the ethyl substituents influence the electron density distribution across the pyridine ring, making it an interesting subject for studies in molecular electronics and coordination chemistry.

One of the most significant applications of 3,5-diethyl pyridine lies in its role as a building block for more complex chemical syntheses. The compound serves as a valuable intermediate in the production of various pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its potential in developing novel drug candidates, particularly in the field of central nervous system (CNS) therapeutics. The compound's ability to coordinate with metal ions also makes it useful in catalysis and materials science applications.

In the context of current research trends, 3,5-diethyl pyridine has gained attention for its potential applications in sustainable chemistry. With growing interest in green synthesis methods, researchers are exploring how this compound can be utilized in environmentally friendly catalytic processes. The compound's stability and reactivity profile make it a candidate for use in metal-organic frameworks (MOFs), which are currently a hot topic in materials science due to their applications in gas storage, separation technologies, and sensing devices.

The market for 3,5-diethyl pyridine has shown steady growth in recent years, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Industry analysts project continued expansion, particularly in emerging economies where chemical manufacturing capabilities are rapidly developing. Quality control remains a critical factor for suppliers, with high-purity grades of 3,5-diethyl pyridine commanding premium prices in the market. Current research into novel applications is expected to further drive demand for this versatile compound.

From a safety perspective, 3,5-diethyl pyridine requires standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical. Storage should be in tightly sealed containers away from strong oxidizers and under appropriate temperature conditions to maintain stability.

Recent advancements in analytical techniques have enabled more precise characterization of 3,5-diethyl pyridine and its derivatives. Modern spectroscopic methods, including NMR and mass spectrometry, provide detailed structural information that supports quality control and research applications. These analytical capabilities are particularly important for pharmaceutical applications where purity and structural confirmation are critical.

The future outlook for 3,5-diethyl pyridine appears promising, with several potential growth areas on the horizon. As research continues into advanced materials and sustainable chemistry applications, this compound may find new roles in cutting-edge technologies. The development of more efficient synthesis methods could also make 3,5-diethyl pyridine more accessible for various industrial applications, potentially expanding its market reach.

For researchers and industry professionals seeking information about 3,5-diethyl pyridine (CAS No. 699-25-2), it's important to consult up-to-date technical literature and reliable suppliers. The compound's specifications, including purity grades and packaging options, can vary significantly between suppliers, so careful evaluation is necessary to ensure suitability for specific applications. As with any specialized chemical, proper documentation and safety data sheets should always be reviewed before use.

In conclusion, 3,5-diethyl pyridine represents an interesting and versatile chemical with growing importance in multiple scientific and industrial domains. Its unique structural features and reactivity profile continue to attract research attention, while established applications maintain steady demand in the chemical market. As scientific understanding of this compound deepens and new applications emerge, 3,5-diethyl pyridine is likely to maintain its relevance in the evolving landscape of chemical research and industrial chemistry.